Cas no 1019149-59-7 (4-bromo-10-(4-bromo-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione)

$4-bromo-10-(4-bromo-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione structure$

1019149-59-7 structure

Product Name:4-bromo-10-(4-bromo-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione

CAS No:1019149-59-7

MF:C₁₈H₁₆Br₂N₂OS

MW:468.205441474915

CID:5433720

PubChem ID:46287662

Update Time:2023-11-20

4-bromo-10-(4-bromo-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione Chemical and Physical Properties

Names and Identifiers

- 8-bromo-3-(4-bromo-3-methylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione
- AKOS001950667
- 8-bromo-3-(4-bromo-3-methylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione
- F3222-3616
- 4-bromo-10-(4-bromo-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
- 4-bromo-10-(4-bromo-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione
- 1019149-59-7
- 8-Bromo-3-(4-bromo-3-methylphenyl)-2,3,5,6-tetrahydro-2-methyl-2,6-methano-4H-1,3,5-benzoxadiazocine-4-thione
- Inchi： 1S/C18H16Br2N2OS/c1-10-7-12(4-5-14(10)20)22-17(24)21-15-9-18(22,2)23-16-6-3-11(19)8-13(15)16/h3-8,15H,9H2,1-2H3,(H,21,24)
- InChI Key： RHHYPFITHNQULJ-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(Br)C=C2C2CC1(C)N(C1=CC=C(Br)C(C)=C1)C(=S)N2

Computed Properties

Exact Mass: 467.93296g/mol
Monoisotopic Mass: 465.93501g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 1
Complexity: 521
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 56.6Å²

Experimental Properties

Density: 1.78±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 524.8±60.0 °C(Predicted)
pka: 12.43±0.40(Predicted)

4-bromo-10-(4-bromo-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione Pricemore >>

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Life Chemicals	F3222-3616-2μmol	4-bromo-10-(4-bromo-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione	1019149-59-7	90%+	2μl	$57.0	2023-04-27
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